Cas no 2260669-56-3 (palmitic acid - NBD)

• Product Name: palmitic acid - NBD
• CAS No: 2260669-56-3
• MF: C₂₂H₃₄N₄O₅
• MW: 434.529165744781
• CID: 4763742
• Update Time: 2025-10-28

palmitic acid - NBD Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 16-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
• palmitic acid - NBD

• Inchi： 1S/C22H34N4O5/c27-20(28)14-12-10-8-6-4-2-1-3-5-7-9-11-13-17-23-18-15-16-19(26(29)30)22-21(18)24-31-25-22/h15-16,23H,1-14,17H2,(H,27,28)
• InChI Key： UNXCGDNNOQYUDM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCCCCCNC1C2C(C([N+]([O-])=O)=CC=1)=NON=2

palmitic acid - NBD Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on palmitic acid - NBD

Palmitic acid - NBD: A Comprehensive Overview in Chemical and Pharmaceutical Applications

Palmitic acid, a naturally occurring saturated fatty acid, is widely recognized for its diverse applications in the chemical and pharmaceutical industries. With the CAS number 2260669-56-3, this compound has garnered significant attention due to its unique chemical properties and potential therapeutic benefits. The derivative Palmitic acid - NBD (NBD stands for 7-nitrobenz-2-oxa-1,3-diazole) further enhances the utility of palmitic acid by introducing a fluorescent moiety, making it an invaluable tool in various research and industrial settings.

The chemical structure of palmitic acid consists of a long hydrocarbon chain terminated by a carboxyl group, which contributes to its high lipophilicity and solubility in organic solvents. This property makes it an excellent candidate for use in drug formulations, where lipid-based delivery systems are preferred for enhanced bioavailability. Recent studies have highlighted the role of palmitic acid in modulating cellular processes, particularly in lipid metabolism and signal transduction pathways. Its ability to interact with membrane lipids has led to its investigation as a potential therapeutic agent in managing metabolic disorders such as obesity and type 2 diabetes.

The introduction of the NBD group into palmitic acid results in a compound with enhanced fluorescence properties. This modification allows researchers to track the compound's behavior within biological systems using fluorescence microscopy and other spectroscopic techniques. The fluorescence emitted by Palmitic acid - NBD is particularly useful in studying lipid dynamics in cells, providing insights into processes such as endocytosis, exocytosis, and membrane fluidity. These studies have been instrumental in understanding the mechanisms underlying various diseases, including neurodegenerative disorders and cardiovascular diseases.

In the pharmaceutical industry, Palmitic acid - NBD is being explored as a component in drug delivery systems. Its ability to form stable complexes with hydrophobic drugs enhances their solubility and improves their absorption rates. This has significant implications for the development of novel therapies targeting diseases that are currently difficult to treat due to poor drug penetration. Additionally, the fluorescent nature of this compound allows for real-time monitoring of drug release profiles, enabling researchers to optimize formulations for maximum efficacy.

The use of Palmitic acid - NBD in biochemical research has also expanded into the field of proteomics. The compound's affinity for certain proteins has been exploited to develop probes that can selectively label and isolate target proteins from complex mixtures. This technique has revolutionized protein analysis, allowing researchers to study protein-protein interactions and post-translational modifications with unprecedented precision. Such advancements have contributed significantly to our understanding of cellular signaling networks and have paved the way for the development of targeted therapies.

The environmental impact of palmitic acid derivatives has also been a subject of interest. Studies have shown that biodegradable derivatives of palmitic acid can be used as eco-friendly surfactants and emulsifiers in industrial applications. These derivatives exhibit similar properties to their parent compound but are designed to break down more readily in the environment, reducing ecological footprints. This aligns with global efforts to develop sustainable chemical solutions that minimize environmental impact without compromising performance.

The future prospects of Palmitic acid - NBD are promising, with ongoing research exploring its potential applications in nanotechnology and advanced material science. The compound's unique properties make it an attractive candidate for developing novel materials with tailored functionalities. For instance, its ability to self-assemble into ordered structures could be harnessed to create new types of nanomaterials with applications in electronics, sensors, and energy storage devices.

In conclusion, Palmitic acid - NBD, with its CAS number 2260669-56-3, represents a significant advancement in both chemical research and pharmaceutical development. Its multifaceted applications span from biochemical research to drug delivery systems, highlighting its versatility and importance in modern science. As research continues to uncover new uses for this compound, its impact on various industries is expected to grow even further.